Cas no 820977-71-7 (Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl-)

• Product name: Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl-
• CAS No: 820977-71-7
• MF: C₃₁H₄₇N₉O₈
• MW: 673.76038
• CID: 698901
• PubChem ID: 71420136

Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, L-tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycyl-
• 2-[[2-[[(2S)-4-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]-4-oxobutanoyl]amino]acetyl]amino]acetic acid
• L-Tryptophyl-L-leucyl-L-lysyl-L-asparaginylglycylglycine
• 820977-71-7
• DTXSID70839344

• Inchi： InChI=1S/C31H47N9O8/c1-17(2)11-23(39-28(45)20(33)12-18-14-35-21-8-4-3-7-19(18)21)31(48)38-22(9-5-6-10-32)30(47)40-24(13-25(34)41)29(46)37-15-26(42)36-16-27(43)44/h3-4,7-8,14,17,20,22-24,35H,5-6,9-13,15-16,32-33H2,1-2H3,(H2,34,41)(H,36,42)(H,37,46)(H,38,48)(H,39,45)(H,40,47)(H,43,44)/t20-,22-,23-,24-/m0/s1
• InChI Key： IVESQJMEVCEIST-BIHRQFPBSA-N
• SMILES： CC(C)CC(C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NCC(=O)NCC(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N

Computed Properties

• Exact Mass: 673.35475949g/mol
• Monoisotopic Mass: 673.35475949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 294Ų